Cas no 1804639-01-7 (2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804639-01-7
• MF: C₁₀H₈ClF₃N₂O₂
• MW: 280.630931854248
• CID: 4841311
• Update Time: 2025-10-28

2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8ClF3N2O2/c1-17-8-6(2-3-15)5-16-7(4-11)9(8)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： RAVPNIJLMDIBMC-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(CC#N)=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804639-01-7)

2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1804639-01-7, this pyridine derivative exhibits a unique structural framework that combines multiple functional groups, making it a promising candidate for further chemical modifications and applications. The presence of a chloromethyl group, an acetoneitrile moiety, and two halomethoxy substituents—specifically a methoxy group at the 4-position and a trifluoromethoxy group at the 3-position—provides a rich palette for synthetic chemists to explore.

The compound's structure is particularly intriguing due to the electronic and steric effects exerted by these substituents. The chloromethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Meanwhile, the electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the adjacent positions, facilitating further functionalization. This dual reactivity makes 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile an excellent intermediate in multi-step synthetic routes towards complex molecules.

In recent years, there has been growing interest in developing novel heterocyclic compounds for medicinal applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The specific arrangement of functional groups in 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile aligns well with current trends in drug discovery, where molecules with optimized physicochemical properties are sought after. The compound's solubility profile, metabolic stability, and potential interaction with biological targets are areas that warrant further investigation.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. For instance, researchers have explored its use in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in many kinase inhibitors, and modifications at the 2-, 3-, and 4-positions can fine-tune binding affinity and selectivity. The chloromethyl group allows for facile introduction of aryl or heteroaryl groups via cross-coupling reactions, while the acetoneitrile moiety can be converted into amides or carboxylic acids through hydrolysis or reduction.

Moreover, the presence of both methoxy and trifluoromethoxy groups offers a balance between lipophilicity and metabolic stability. Fluoro substitution is widely employed in drug design to improve pharmacokinetic properties such as bioavailability and resistance to enzymatic degradation. The electron-withdrawing effect of fluorine atoms can also modulate electronic properties, influencing binding interactions with biological targets. This makes 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile a valuable building block for designing next-generation therapeutics.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies suggest that modifications at specific positions can significantly alter binding affinities to protein targets. For example, replacing the chloromethyl group with other electrophilic centers could lead to novel derivatives with improved efficacy or reduced side effects. Additionally, virtual screening techniques have been used to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The agrochemical industry has also shown interest in pyridine derivatives due to their role as intermediates in pesticide formulations. The structural features of 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile make it suitable for synthesizing compounds that interact with plant growth regulators or pest enzymes. By leveraging its reactivity, chemists can develop new agrochemicals that offer enhanced performance while maintaining environmental safety.

In conclusion, 2-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804639-01-7) represents a fascinating compound with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features—comprising a chloromethyl, an acetoneitrile, a methoxy, and a trifluoromethoxy group—make it an ideal candidate for further synthetic exploration. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a pivotal role in developing innovative solutions for human health and agricultural productivity.